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Compound of Interest

Compound Name: Zacopride hydrochloride

Cat. No.: B019045 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Zacopride hydrochloride is a potent and versatile pharmacological agent primarily known for

its dual activity as a high-affinity antagonist for the serotonin 5-HT3 receptor and an agonist for

the 5-HT4 receptor.[1][2] This unique profile makes it a valuable tool in a variety of research

areas, including neuroscience, gastroenterology, and cardiovascular studies. Its effects are

multifaceted, encompassing anxiolytic[3][4], antiemetic, and prokinetic gastrointestinal

properties.[1] These application notes provide detailed protocols for the intraperitoneal (i.p.)

injection of Zacopride hydrochloride in rats, along with key quantitative data and a summary

of its signaling pathways.
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Property Value Source

Molecular Weight 346.26 g/mol

Formula C15H20ClN3O2.HCl

Purity ≥98% (HPLC)

Solubility
Soluble to 100 mM in water

and DMSO

Storage Desiccate at room temperature

CAS Number 101303-98-4

Receptor Binding Affinity
Receptor Affinity (Ki) Species Source

5-HT3 0.38 nM Not Specified [1][2]

5-HT4 373 nM Not Specified [1][2]

In Vivo Efficacy in Rodent Models
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Experiment
al Model

Species
Route of
Administrat
ion

Dosage
Range

Observed
Effect

Source

Anxiety

(Black and

White Box

Test)

Mouse
Intraperitonea

l

0.00001 - 10

mg/kg

Anxiolytic-like

activity
[5]

Anxiety

(Social

Interaction

Test)

Rat
Intraperitonea

l
Not Specified

Disinhibition

of

suppressed

behavior

[3]

Ethanol

Consumption
Rat

Intraperitonea

l

5.0 and 10

mg/kg (twice

daily for 5

days)

Reduced

ethanol

intake and

preference

[6]

Spatial

Working

Memory

Rat
Intraperitonea

l

1.0 mg/kg (in

combination

with tacrine)

Improved

accuracy at

short delays

[7]

Attenuation of

Cocaine-

Induced

Dopamine

Increase

Rat
Intraperitonea

l
0.1 mg/kg

Significantly

attenuated

the increase

in

extracellular

dopamine in

the nucleus

accumbens

[1][7]

Reduction of

Sleep Apneas
Rat

Intraperitonea

l

0.5, 1.0, and

10.0 mg/kg

Suppressed

spontaneous

central

apneas

[8]
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Preparation of Zacopride Hydrochloride Solution for
Injection
Materials:

Zacopride hydrochloride powder

Sterile, pyrogen-free saline (0.9% NaCl) or sterile water

Sterile vials

Vortex mixer

Sterile syringe filters (0.22 µm)

Sterile syringes and needles

Procedure:

Calculate the required amount of Zacopride hydrochloride based on the desired

concentration and final volume. For example, to prepare a 1 mg/mL stock solution, weigh 10

mg of Zacopride hydrochloride.

Aseptically transfer the weighed powder into a sterile vial.

Add the appropriate volume of sterile saline or water to the vial. For a 1 mg/mL solution with

10 mg of powder, add 10 mL of solvent. Zacopride hydrochloride is soluble up to 100 mM

in water.

Vortex the solution until the powder is completely dissolved.

Sterile-filter the solution using a 0.22 µm syringe filter into a new sterile vial. This step is

crucial to prevent infection.

Store the solution appropriately. For short-term storage, refrigeration at 2-8°C is

recommended. For long-term storage, consult the manufacturer's guidelines, which may

include freezing at -20°C.
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Intraperitoneal Injection Protocol in Rats
Materials:

Prepared Zacopride hydrochloride solution

Adult rat (e.g., Sprague-Dawley, Wistar)

Appropriate restraint device or manual restraint technique

Sterile syringe (1 mL or 3 mL) and needle (23-25 gauge)

70% ethanol or other suitable disinfectant

Personal protective equipment (gloves, lab coat)

Procedure:

Animal Restraint: Securely restrain the rat. One common method is to hold the rat with its

back against your palm, with your thumb and forefinger gently but firmly holding the head

and front legs. The hind legs can be secured with your other fingers.

Locate the Injection Site: The preferred site for intraperitoneal injection in rats is the lower

right quadrant of the abdomen.[9][10] This avoids the cecum, which is located on the left

side, and minimizes the risk of puncturing internal organs.[9][10]

Disinfect the Injection Site: Swab the injection site with 70% ethanol and allow it to dry.[9]

Perform the Injection:

Tilt the rat's head slightly downwards.[9]

Insert the needle at a 15-20 degree angle into the skin and then through the abdominal

wall.

Before injecting, gently pull back on the plunger (aspirate) to ensure the needle has not

entered a blood vessel or internal organ.[9][10] If blood or a yellowish fluid (urine) appears,

withdraw the needle and reinject at a different site with a fresh needle and syringe.
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Slowly inject the calculated volume of the Zacopride hydrochloride solution. The

maximum recommended volume for an intraperitoneal injection in a rat is typically 5-10

mL/kg.

Withdraw the Needle and Monitor the Animal: After the injection is complete, smoothly

withdraw the needle. Return the rat to its cage and monitor it for any signs of distress or

adverse reactions.

Signaling Pathways and Experimental Workflow
Zacopride Hydrochloride Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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